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Compound of Interest

Compound Name: 5-Chlorouracil

Cat. No.: B068626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 5-Chlorouracil, a halogenated derivative of uracil. This compound is of significant

interest in pharmaceutical research, particularly in the development of anticancer and antiviral

therapies, as well as in genetic and biochemical studies.[1][2] Its mechanism of action often

involves the inhibition of DNA synthesis, making it effective against rapidly proliferating cells.[1]

Core Physicochemical Data
The fundamental physicochemical properties of 5-Chlorouracil are summarized in the tables

below, providing a clear reference for laboratory and development work.

General and Physical Properties
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Property Value Source

Molecular Formula C₄H₃ClN₂O₂ [1][3][4]

Molar Mass 146.53 g/mol [1][3][4]

Appearance
White to off-white/light beige

crystalline powder
[2][3][4]

Melting Point >300 °C (lit.) [1][3][5][6]

Boiling Point 413.6°C at 760 mmHg [3][7]

Density 1.6838 g/cm³ (rough estimate) [3][5]

Vapor Pressure 1.98E-07 mmHg at 25°C [3][7]

Storage Conditions
2-8°C, in a tightly closed

container
[1][3][5]

Solubility and Partitioning
Property Value Source

Water Solubility 2.501 g/L at 25°C [3][7][8]

Solubility in other solvents
Soluble in 1 M NH₄OH (50

mg/mL)
[3][4][7]

DMF: 8 mg/ml [9]

Ethanol: 53 mg/ml [9]

PBS (pH 7.2): 60 mg/ml [9]

DMSO: 0.8 mg/ml [9]

pKa 6.77 ± 0.10 (Predicted) [3][4][7]

8.13 [10]

LogP (Octanol/Water) -0.35 [11]

Spectroscopic Data
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Property Details Source

UV/Vis Absorption (λmax) 210, 272 nm [9]

¹H NMR Spectra available in DMSO-d₆ [12][13]

¹³C NMR Spectra have been reported [14]

IR and Raman Spectra
Detailed vibrational analysis

has been performed
[15]

Mass Spectrometry
GC-MS and LC-MS data

available
[16][17]

Experimental Methodologies
While detailed, step-by-step experimental protocols for the determination of all physicochemical

properties of 5-Chlorouracil are not extensively available in the public literature, the following

general methods are standardly employed for such characterizations.

Purity Determination: The purity of 5-Chlorouracil is often determined by titration, a

quantitative chemical analysis method.[1]

Spectroscopic Analysis:

UV-Visible Spectroscopy: The UV absorption spectrum is typically measured using a

spectrophotometer. The substance is dissolved in a suitable solvent, and the absorbance is

measured at various wavelengths to determine the λmax values, which correspond to

electronic transitions within the molecule.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded to

elucidate the molecular structure. The sample is dissolved in a deuterated solvent (e.g.,

DMSO-d₆), and the spectrum is obtained using an NMR spectrometer.[12][14]

Infrared (IR) and Raman Spectroscopy: These techniques are used to identify the functional

groups and vibrational modes of the molecule. The IR spectrum is often obtained from a

solid sample using an FTIR spectrophotometer.[15][18]
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Solubility Determination: The solubility of 5-Chlorouracil in various solvents can be determined

by preparing a saturated solution at a specific temperature. The concentration of the dissolved

solute is then measured, often using techniques like UV-Vis spectrophotometry or high-

performance liquid chromatography (HPLC). For instance, its solubility in supercritical CO₂ has

been measured using UV-Vis spectrophotometry.[19]

Melting Point Determination: The melting point is determined using a melting point apparatus,

where a small amount of the crystalline solid is heated, and the temperature range over which

it melts is observed.

Logical Pathway: 5-Chlorouracil as a Mutagenic
Agent
5-Chlorouracil is known to be a mutagenic and clastogenic agent.[20] Its structural similarity to

the natural DNA base thymine allows it to be incorporated into DNA during replication. This

incorporation can lead to errors in subsequent replication, such as mispairing with guanine,

resulting in A:T to G:C transitions. This mechanism is central to its use in genetic research and

its potential as an anticancer agent.[1][20]

Cellular Processes

Molecular Analogs
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Caption: Logical workflow of 5-Chlorouracil's mutagenic action.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b068626?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11805970/
https://www.benchchem.com/product/b068626?utm_src=pdf-body
https://www.benchchem.com/product/b068626?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3575798/
https://www.chemimpex.com/products/44862
https://pmc.ncbi.nlm.nih.gov/articles/PMC3575798/
https://www.benchchem.com/product/b068626?utm_src=pdf-body-img
https://www.benchchem.com/product/b068626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide provides a consolidated source of information on the key physicochemical

properties of 5-Chlorouracil. The presented data is essential for researchers and professionals

in drug development and molecular biology who are working with this compound. While

detailed experimental protocols are not readily available, the standard analytical techniques

described form the basis for the characterization of this and similar molecules. The

understanding of its properties and mechanism of action will continue to fuel its application in

various scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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